Cas no 1805950-29-1 (4-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1805950-29-1
• MF: C₁₀H₆ClF₅N₂O
• MW: 300.612458705902
• CID: 4844465
• Update Time: 2025-06-15

4-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C10H6ClF5N2O/c11-3-5-7(19-10(14,15)16)4-18-6(1-2-17)8(5)9(12)13/h4,9H,1,3H2
• InChI Key： NKMYFAKWQPJILU-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(CC#N)C=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 343
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetonitrile

Research Briefing on 4-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1805950-29-1)

4-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1805950-29-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have focused on its structural properties, synthetic pathways, and potential applications in drug discovery.

The compound's structural complexity, featuring multiple halogen and fluorinated groups, makes it a valuable scaffold for designing molecules with enhanced metabolic stability and bioavailability. Researchers have explored its utility in the synthesis of novel heterocyclic compounds, which are often pivotal in the development of kinase inhibitors and other therapeutic agents. The presence of the chloromethyl group further allows for versatile functionalization, enabling the creation of diverse derivatives with tailored biological activities.

Recent advancements in synthetic methodologies have facilitated the efficient production of 4-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetonitrile. A study published in the Journal of Fluorine Chemistry (2023) highlighted a novel catalytic approach using palladium-mediated cross-coupling reactions to achieve high yields and purity. This method addresses previous challenges associated with the instability of fluorinated intermediates, offering a scalable solution for industrial applications.

In the context of agrochemical research, this compound has been investigated as a precursor for the synthesis of next-generation herbicides and fungicides. Its fluorinated moieties contribute to improved lipophilicity and membrane permeability, enhancing the efficacy of derived active ingredients. Field trials conducted by leading agrochemical companies have demonstrated the compound's potential in combating resistant weed strains, underscoring its relevance in sustainable agriculture.

Pharmaceutical applications of 4-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetonitrile are equally promising. Preliminary in vitro studies have shown that derivatives of this compound exhibit inhibitory activity against specific protein kinases involved in inflammatory and oncogenic pathways. These findings, reported in Bioorganic & Medicinal Chemistry Letters (2024), suggest its potential as a lead compound for developing targeted therapies for cancer and autoimmune diseases.

Despite its potential, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to elucidate its mechanism of action and explore structure-activity relationships (SAR) to guide the design of more selective and potent derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1805950-29-1) represents a versatile and highly functionalized building block in chemical biology and drug discovery. Its unique structural features and broad applicability underscore its importance in advancing both agrochemical and pharmaceutical research. Future studies will likely focus on expanding its synthetic utility and exploring novel biological targets, further solidifying its role in the development of next-generation therapeutics and agrochemicals.